Cas no 208510-03-6 (4-Nitroimidazole-5-carbonitrile)

4-Nitroimidazole-5-carbonitrile is a nitro-substituted imidazole derivative with a nitrile functional group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its nitro and nitrile groups provide reactive sites for further functionalization, enabling the construction of complex heterocyclic frameworks. The electron-withdrawing nature of the nitro group enhances its utility in nucleophilic substitution reactions, while the nitrile moiety offers potential for conversion into carboxylic acids, amides, or other derivatives. This compound is valued for its stability and compatibility with a range of reaction conditions, making it a useful building block in medicinal chemistry and material science applications.

4-Nitroimidazole-5-carbonitrile structure

208510-03-6 structure

Product Name:4-Nitroimidazole-5-carbonitrile

CAS No:208510-03-6

MF:C₄H₂N₄O₂

MW:138.084279537201

MDL:MFCD19218753

CID:1056856

Update Time:2025-06-09

4-Nitroimidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Nitro-1H-imidazole-5-carbonitrile
- 4-Nitroimidazole-5-carbonitrile
- 5-nitro-1H-Imidazole-4-carbonitrile
- 1H-Imidazole-4-carbonitrile, 5-nitro-
- 4-nitro-5-cyanoimidazole
- 6216AJ
- TRA0093723
- FCH3728515
- SY016355
- AB0060978
- AX8268761
- MDL： MFCD19218753
- Inchi： 1S/C4H2N4O2/c5-1-3-4(8(9)10)7-2-6-3/h2H,(H,6,7)
- InChI Key： UNHKJVQFVZYKRW-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=C(C#N)N=CN1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 189
Topological Polar Surface Area: 98.3

4-Nitroimidazole-5-carbonitrile Security Information

Storage Condition：(BD273104)

4-Nitroimidazole-5-carbonitrile Pricemore >>

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